Cas no 903895-80-7 (4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one)

• Product Name: 4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one
• CAS No: 903895-80-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD09403626
• CID: 3157297
• PubChem ID: 17485411
• Update Time: 2025-05-22

4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one
• CHEMBL4576337
• MFCD09403626
• 4-amino-1-methyl-2-phenyl-5-(propan-2-yl)-2,3-dihydro-1H-pyrazol-3-one
• Z235348079
• CS-0244619
• 4-Amino-5-isopropyl-1-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• 4-Amino-1,2-dihydro-5-isopropyl-1-methyl-2-phenylpyrazol-3-one
• 4-amino-1-methyl-2-phenyl-5-propan-2-ylpyrazol-3-one
• SCHEMBL3063117
• DLB89580
• AKOS009139176
• EN300-28558
• 903895-80-7
• 4-amino-5-isopropyl-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• G58380
• DB-184635

• MDL： MFCD09403626
• Inchi： 1S/C13H17N3O/c1-9(2)12-11(14)13(17)16(15(12)3)10-7-5-4-6-8-10/h4-9H,14H2,1-3H3
• InChI Key： KFIPHSKGODIRPV-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(C)C)N(C)N1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 231.137162174Da
• Monoisotopic Mass: 231.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų

Additional information on 4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one

Recent Advances in the Study of 4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one (CAS: 903895-80-7)

4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one (CAS: 903895-80-7) is a pyrazolone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's potential applications in therapeutic interventions.

The synthesis of 4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to reduce reaction times and minimize environmental impact. Structural elucidation through NMR spectroscopy and X-ray crystallography has confirmed the compound's stability and reactivity, providing a solid foundation for further modifications and derivatization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this pyrazolone derivative exhibits promising anti-inflammatory and analgesic properties. Mechanistic studies suggest that it inhibits key enzymes involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, preliminary data indicate potential anticancer activity, with the compound showing selective cytotoxicity against certain cancer cell lines. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Improved formulations, such as nanoparticle-based delivery systems, have been investigated to enhance bioavailability and target specificity. These advancements are critical for translating the compound's preclinical promise into clinical applications.

In conclusion, 4-Amino-3-isopropyl-2-methyl-1-phenyl-1,2-dihydropyrazol-5-one (CAS: 903895-80-7) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological profile. The compound's unique structural features and biological activities make it a valuable candidate for future drug development efforts.